Cas no 157763-84-3 (α,α,1-trimethyl-1H-Benzimidazole-2-acetonitrile)

• Product Name: α,α,1-trimethyl-1H-Benzimidazole-2-acetonitrile
• CAS No: 157763-84-3
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 107882
• PubChem ID: 45078048
• Update Time: 2025-04-18

α,α,1-trimethyl-1H-Benzimidazole-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• α,α,1-trimethyl-1H-Benzimidazole-2-acetonitrile
• 1H-Benzimidazole-2-acetonitrile,a,a,1-trimethyl-
• 1H-Benzimidazole-2-acetonitrile,alpha,alpha,1-trimethyl-(9CI)
• 2-Methyl-2-(1-methyl-1H-benzo[d]imidazol-2-yl)propanenitrile
• 157763-84-3

• Inchi： 1S/C12H13N3/c1-12(2,8-13)11-14-9-6-4-5-7-10(9)15(11)3/h4-7H,1-3H3
• InChI Key： XJEKGJBOGKKUHE-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2N=C1C(C#N)(C)C

Computed Properties

• Exact Mass: 199.111
• Monoisotopic Mass: 199.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 2.1